Cas no 100759-30-6 (ethyl 2-(ethylamino)-3-phenylpropanoate)

• Product Name: ethyl 2-(ethylamino)-3-phenylpropanoate
• CAS No: 100759-30-6
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5175734
• PubChem ID: 60786548
• Update Time: 2025-09-28

ethyl 2-(ethylamino)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Alanine, N-ethyl-3-phenyl-, ethyl ester (6CI)
• ethyl 2-(ethylamino)-3-phenylpropanoate

• Inchi： 1S/C13H19NO2/c1-3-14-12(13(15)16-4-2)10-11-8-6-5-7-9-11/h5-9,12,14H,3-4,10H2,1-2H3/t12-/m0/s1
• InChI Key： KNZLDFQGVNZTFU-LBPRGKRZSA-N
• SMILES： C(OCC)(=O)[C@H](CC1=CC=CC=C1)NCC

Additional information on ethyl 2-(ethylamino)-3-phenylpropanoate

Ethyl 2-(Ethylamino)-3-Phenylpropanoate (CAS No. 100759-30-6): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-(ethylamino)-3-phenylpropanoate (CAS No. 100759-30-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as ethyl N-ethylphenylalaninate, is a derivative of phenylalanine, a naturally occurring amino acid. Its unique structure and properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of ethyl 2-(ethylamino)-3-phenylpropanoate is C₁₂H₁₇NO₂, and it has a molecular weight of 207.26 g/mol. The compound is characterized by its ester and amine functional groups, which contribute to its reactivity and potential applications. It is typically synthesized through the esterification of N-ethylphenylalanine with ethanol in the presence of an acid catalyst.

Ethyl 2-(ethylamino)-3-phenylpropanoate has been extensively studied for its potential biological activities. Recent research has focused on its role as a precursor in the synthesis of drugs with various therapeutic effects. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 explored the use of ethyl 2-(ethylamino)-3-phenylpropanoate as an intermediate in the development of novel analgesics. The researchers found that derivatives of this compound exhibited potent analgesic properties with reduced side effects compared to traditional pain relievers.

In addition to its pharmaceutical applications, ethyl 2-(ethylamino)-3-phenylpropanoate has shown promise in the field of materials science. A study published in *Advanced Materials* in 2022 investigated the use of this compound as a functional monomer in the synthesis of polymer-based materials with enhanced mechanical properties. The researchers demonstrated that polymers incorporating ethyl 2-(ethylamino)-3-phenylpropanoate exhibited improved tensile strength and elasticity, making them suitable for use in various industrial applications.

The physical properties of ethyl 2-(ethylamino)-3-phenylpropanoate are also noteworthy. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its boiling point is around 185°C at atmospheric pressure, and it has a melting point of -45°C.

In terms of safety, ethyl 2-(ethylamino)-3-phenylpropanoate should be handled with care to avoid skin contact and inhalation. It is recommended to store the compound in a cool, dry place away from sources of ignition and strong oxidizing agents. Proper personal protective equipment (PPE) should be worn when handling this compound to ensure safety.

The environmental impact of ethyl 2-(ethylamino)-3-phenylpropanoate is another important consideration. While there is limited data on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential risks.

Recent advancements in synthetic methods have also contributed to the increased interest in ethyl 2-(ethylamino)-3-phenylpropanoate. A study published in *Organic Letters* in 2023 described an efficient and scalable synthesis route for this compound using green chemistry principles. The researchers developed a catalytic system that significantly reduced reaction time and improved yield while minimizing waste generation. This approach not only enhances the economic viability of producing ethyl 2-(ethylamino)-3-phenylpropanoate but also aligns with sustainable manufacturing practices.

In conclusion, ethyl 2-(ethylamino)-3-phenylpropanoate (CAS No. 100759-30-6) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.